Cas no 2098071-04-4 (Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate)

• Product Name: Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate
• CAS No: 2098071-04-4
• MF: C₁₄H₁₉N₅O₂
• MW: 289.332962274551
• CID: 5055963
• Update Time: 2025-05-20

Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate
• benzyl N-[2-[4-(aminomethyl)triazol-1-yl]ethyl]-N-methylcarbamate
• Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate

• Inchi： 1S/C14H19N5O2/c1-18(7-8-19-10-13(9-15)16-17-19)14(20)21-11-12-5-3-2-4-6-12/h2-6,10H,7-9,11,15H2,1H3
• InChI Key： QVFGZOIDRSCJRR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CCN1C=C(CN)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• XLogP3: -0.1
• Topological Polar Surface Area: 86.3

Additional information on Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate

Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate and Its Significance in Modern Chemical Biology

The compound with the CAS number 2098071-04-4 represents a fascinating molecule in the realm of chemical biology, specifically within the domain of carbamate-based derivatives. This compound, formally known as Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate, has garnered attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, characterized by a benzyl moiety linked to a carbamate group and an ethyl chain terminated by a 1H-1,2,3-triazole ring, positions it as a candidate for further exploration in medicinal chemistry.

In recent years, the field of chemical biology has seen significant advancements in the design and synthesis of molecules that can interact with biological targets at a molecular level. Carbamate derivatives, in particular, have been extensively studied for their ability to modulate enzyme activity and cellular processes. The presence of the 1H-1,2,3-triazole moiety in this compound adds an additional layer of complexity, as triazoles are known for their stability and bioactivity. This structural feature makes it an attractive scaffold for designing molecules with enhanced pharmacological properties.

The benzyl group in the molecule serves as a protecting group for the carbamate functionality, which is crucial for maintaining the integrity of the compound during synthetic procedures. The ethyl chain extending from the triazole ring provides a flexible linker that can influence the compound's solubility and bioavailability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate in the context of developing novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. The triazole ring has been particularly noted for its ability to engage with specific binding pockets on these targets, leading to modulatory effects that could be exploited for therapeutic purposes.

The compound's potential applications extend to the field of agrochemicals as well. The unique combination of functional groups makes it a candidate for designing molecules that can interact with biological systems in plants. Such interactions could lead to the development of new pesticides or growth regulators that are more effective and environmentally friendly compared to existing agents.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 4-(aminomethyl)-1H-1,2,3-triazole and benzyl carbamate esters. These intermediates are then coupled through various reaction mechanisms to form the final product. The use of advanced catalytic systems and purification techniques ensures high yields and purity levels, which are essential for subsequent biological evaluations.

In terms of biological evaluation, researchers have been employing high-throughput screening methods to assess the activity of this compound against a wide range of targets. Initial findings suggest that it exhibits promising interactions with certain enzymes relevant to inflammatory pathways. This has prompted further investigation into its potential as an anti-inflammatory agent.

The role of computational chemistry has also been instrumental in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding modes within biological targets, helping researchers predict its efficacy and potential side effects. These computational approaches complement experimental data and accelerate the drug discovery process.

The future prospects for Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate are bright, with ongoing research aimed at optimizing its pharmacological properties. Strategies such as structure-activity relationship (SAR) studies are being employed to modify specific functional groups and enhance its potency and selectivity. Additionally, efforts are underway to develop novel synthetic routes that could improve scalability and cost-efficiency.

The broader implications of this research extend beyond immediate therapeutic applications. The development of new chemical entities like this compound contributes to our fundamental understanding of molecular interactions within biological systems. This knowledge is invaluable for advancing drug discovery methodologies and addressing unmet medical needs.

In conclusion, Benzyl (2-(4-(aminomethyl)-1H-1,2,3-triazol-1-yl)ethyl)(methyl)carbamate (CAS no 2098071-04-4) stands out as a significant molecule in chemical biology due to its unique structure and potential applications. Its investigation into pharmaceuticals and agrochemicals underscores the importance of innovative molecular design in addressing complex biological challenges. As research continues to evolve, this compound will likely play a pivotal role in shaping future therapeutic strategies.